Cas no 1245823-96-4 (1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1245823-96-4
• MF: C₆H₆ClF₃N₂O₂S
• MW: 262.637249469757
• MDL: MFCD15976424
• CID: 3160310
• PubChem ID: 50896544
• Update Time: 2025-04-21

1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride
• EN300-232463
• AKOS005169224
• 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-sulfonylchloride
• 1245823-96-4
• CS-0298244
• STL584308
• 2-ethyl-5-(trifluoromethyl)pyrazole-3-sulfonyl chloride

• MDL： MFCD15976424
• Inchi： 1S/C6H6ClF3N2O2S/c1-2-12-5(15(7,13)14)3-4(11-12)6(8,9)10/h3H,2H2,1H3
• InChI Key： YZEFWUROVURYRI-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(F)(F)F)=NN1CC)(=O)=O

Computed Properties

• Exact Mass: 261.9790608Da
• Monoisotopic Mass: 261.9790608Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles